Cas no 2248394-93-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate
• CAS No: 2248394-93-4
• MF: C₁₄H₉F₂N₃O₄
• MW: 321.235769987106
• CID: 6187445
• PubChem ID: 165725033
• Update Time: 2025-06-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248394-93-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate
• EN300-6515732

• Inchi： 1S/C14H9F2N3O4/c15-11(16)7-18-10(5-6-17-18)14(22)23-19-12(20)8-3-1-2-4-9(8)13(19)21/h1-6,11H,7H2
• InChI Key： NELNDRVTPHIYEE-UHFFFAOYSA-N
• SMILES： FC(CN1C(=CC=N1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 321.05611210g/mol
• Monoisotopic Mass: 321.05611210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate (CAS No. 2248394-93-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate, a compound with the CAS number 2248394-93-4, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and features a unique structural arrangement that includes a pyrazole ring and a difluoroethyl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate is characterized by the presence of a five-membered pyrazole ring attached to an isoindole moiety. The isoindole core is further functionalized with a carboxylate group and a difluoroethyl substituent. The combination of these functional groups imparts unique chemical and biological properties to the molecule, making it a promising candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate in the treatment of various diseases. One notable area of research is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate has shown promise in the field of cancer research. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting specific signaling pathways. For example, research conducted at the National Cancer Institute found that this compound effectively inhibits the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate have also been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it an attractive candidate for further development as an orally administered drug.

The safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate has been evaluated through various toxicity studies. Preclinical data indicate that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate (CAS No. 2248394-93-4) represents a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry.